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Compound of Interest

Compound Name: 8-Benzyloxyadenosine

Cat. No.: B12390434

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of 8-Benzyloxyadenosine, an adenosine analogue. Proper stock solution

preparation is critical for ensuring the accuracy and reproducibility of experimental results.

Compound Information
8-Benzyloxyadenosine is an adenosine analogue that can be utilized in various biological

studies.[1][2][3][4][5]

Parameter Value Source

CAS Number 131265-29-7 [1]

Molecular Formula C₁₇H₁₉N₅O₄ Selleckchem

Molecular Weight 357.37 g/mol Selleckchem

Solubility Data
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Quantitative solubility data for 8-Benzyloxyadenosine in common laboratory solvents is not

readily available in the public domain. Based on the properties of similar adenosine analogues,

Dimethyl Sulfoxide (DMSO) is recommended as the primary solvent for preparing stock

solutions. It is crucial to perform a small-scale solubility test before preparing a large-volume

stock solution.

Solvent Anticipated Solubility Notes

DMSO Expected to be soluble
Common solvent for

nucleoside analogues.

Ethanol
Potentially soluble, but may be

lower than DMSO
May require warming.

Water Expected to have low solubility

Aqueous buffers are generally

not suitable for primary stock

solutions.

PBS (pH 7.2) Expected to have low solubility Similar to water.

Experimental Protocols
Materials

8-Benzyloxyadenosine powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile filter tips

Vortex mixer

Optional: Sonicator water bath

Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many in vitro experiments.
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3.2.1. Calculation:

To prepare a 10 mM stock solution, the required mass of 8-Benzyloxyadenosine can be

calculated using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 357.37 g/mol

*Mass (mg) = 0.010 mol/L * 0.001 L * 357.37 g/mol * 1000 mg/g = 3.57 mg

3.2.2. Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Equilibration: Allow the vial of 8-Benzyloxyadenosine powder to equilibrate to room

temperature before opening to minimize condensation.

Weighing: Accurately weigh out the calculated amount of 8-Benzyloxyadenosine powder

and transfer it to a sterile microcentrifuge tube.

Dissolution: Add the appropriate volume of anhydrous DMSO to the tube.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution. Visually inspect the

solution to ensure it is clear and free of particulates.

Sonication (Optional): If the compound does not fully dissolve, sonicate the tube in a water

bath for 5-10 minutes.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes or
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cryovials.

Storage and Stability
Parameter Recommendation Rationale

Storage Temperature -20°C or -80°C
Minimizes degradation of the

compound in solution.

Storage Duration
Long-term storage at -80°C is

preferred.

As a general guideline, stock

solutions in DMSO can be

stable for several months at

-80°C.

Light Sensitivity
Store in amber or light-blocking

containers.

Protects the compound from

photodegradation.

Freeze-Thaw Cycles Avoid repeated cycles.

Aliquoting into single-use

volumes is highly

recommended to maintain the

integrity of the stock solution.

Preparation of Working Solutions
For cell-based assays, it is important to dilute the DMSO stock solution into the appropriate

aqueous-based cell culture medium or experimental buffer immediately before use. The final

concentration of DMSO in the assay should be kept low (typically ≤ 0.1%) to avoid solvent-

induced cytotoxicity.

Example Dilution:

To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

Perform a serial dilution. First, dilute the 10 mM stock 1:100 in sterile medium to create a

100 µM intermediate solution (e.g., add 2 µL of 10 mM stock to 198 µL of medium).

Then, dilute the 100 µM intermediate solution 1:10 in sterile medium to achieve the final 10

µM working concentration (e.g., add 100 µL of 100 µM solution to 900 µL of medium).
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Caption: Workflow for preparing 8-Benzyloxyadenosine stock solution.

Potential Signaling Pathway Involvement of Adenosine Analogs
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Caption: Potential signaling pathway of adenosine analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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